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Introduction
Drimiopsin C is a naturally occurring xanthone, a class of organic compounds with a

distinctive tricyclic ring structure. Xanthones and their derivatives have garnered significant

interest in the scientific community due to their wide range of biological activities. This technical

guide provides an in-depth overview of the natural sources, discovery, and chemical properties

of Drimiopsin C, intended to serve as a valuable resource for researchers and professionals in

the field of natural product chemistry and drug development.

Discovery and Natural Sources
Drimiopsin C was first reported in 2004 by a team of researchers who isolated it from the

bulbs of Drimiopsis maculata, a plant species native to South Africa.[1][2] This discovery was

significant as it was the first time xanthones had been identified in the Hyacinthaceae family of

plants.[1][2] In addition to Drimiopsis maculata, Drimiopsin C has also been reported to be

isolated from the herbs of Scilla scilloides.

The initial discovery involved the isolation and structure elucidation of six new xanthones,

named drimiopsins A-F, with Drimiopsin C being one of these novel compounds.[1][2] The

structural determination of these molecules proved to be a challenge due to the limited number

of correlating protons in their NMR spectra, necessitating the use of advanced techniques such
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as INADEQUATE (Incredible Natural Abundance DoublE QUAntum Transfer Experiment) NMR

spectroscopy.[1][2]

Chemical Properties
Drimiopsin C is characterized by the following chemical properties:

Property Value Source

Molecular Formula C₁₅H₁₂O₆ [3]

Molecular Weight 288.25 g/mol [3]

IUPAC Name
1,3,6-trihydroxy-2-methoxy-8-

methylxanthen-9-one
[3]

CAS Number 773850-90-1 [4]

Experimental Protocols
The following is a detailed description of the methodologies employed in the discovery of

Drimiopsin C, based on the original research publication.

Plant Material Collection and Preparation
Fresh bulbs of Drimiopsis maculata were collected and subsequently air-dried. The dried plant

material was then ground into a fine powder to increase the surface area for efficient solvent

extraction.

Extraction and Isolation
The powdered plant material was subjected to extraction with dichloromethane at room

temperature. The resulting crude extract was then concentrated under reduced pressure. This

crude extract was subsequently partitioned between chloroform and water. The chloroform-

soluble fraction, containing the xanthones, was further subjected to a series of

chromatographic separations.

Column chromatography was performed using silica gel as the stationary phase. The column

was eluted with a gradient of solvents, starting with hexane and gradually increasing the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15497949/
https://2024.sci-hub.ru/2736/21c05f38ecc59d66417537c0a7b7940d/10.1021@np040076z.pdf
https://www.benchchem.com/product/b023538?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11254733
https://pubchem.ncbi.nlm.nih.gov/compound/11254733
https://pubchem.ncbi.nlm.nih.gov/compound/11254733
https://www.pharmaffiliates.com/en/773850-90-1-drimiopsin-c-paphy001491.html
https://www.benchchem.com/product/b023538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


polarity with the addition of ethyl acetate. Fractions were collected and monitored by thin-layer

chromatography (TLC). Fractions showing similar TLC profiles were combined.

Further purification of the combined fractions was achieved through repeated column

chromatography and preparative thin-layer chromatography (PTLC) to yield the pure

compounds, including Drimiopsin C.

Structure Elucidation
The chemical structure of Drimiopsin C was determined using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) Spectroscopy: To identify the presence of functional groups such as hydroxyls

and a carbonyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H and ¹³C) and 2D

(COSY, HSQC, HMBC) NMR experiments were conducted to establish the connectivity of

atoms within the molecule. Due to the lack of sufficient proton-proton correlations,

INADEQUATE NMR spectroscopy was employed to definitively establish the carbon

skeleton.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific quantitative data in the scientific literature regarding the

biological activity of Drimiopsin C, such as IC50 values from cytotoxicity, anti-inflammatory, or

antimicrobial assays. Furthermore, no signaling pathways associated with the activity of

Drimiopsin C have been described. Xanthones as a class of compounds are known to exhibit

a wide range of biological activities, and further research is warranted to investigate the

potential therapeutic properties of Drimiopsin C.

Visualizations
Experimental Workflow for the Isolation of Drimiopsin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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